Cas no 2228816-11-1 (3-(2-chloro-6-methylphenyl)methyl-3-methoxyazetidine)

• Product Name: 3-(2-chloro-6-methylphenyl)methyl-3-methoxyazetidine
• CAS No: 2228816-11-1
• MF: C₁₂H₁₆ClNO
• MW: 225.714542388916
• CID: 6406590
• PubChem ID: 165978816
• Update Time: 2025-11-06

3-(2-chloro-6-methylphenyl)methyl-3-methoxyazetidine Chemical and Physical Properties

Names and Identifiers

• 3-(2-chloro-6-methylphenyl)methyl-3-methoxyazetidine
• 2228816-11-1
• EN300-1979655
• 3-[(2-chloro-6-methylphenyl)methyl]-3-methoxyazetidine

• Inchi： 1S/C12H16ClNO/c1-9-4-3-5-11(13)10(9)6-12(15-2)7-14-8-12/h3-5,14H,6-8H2,1-2H3
• InChI Key： QCOBSXOXMCPPTE-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(C)=C1CC1(CNC1)OC

Computed Properties

• Exact Mass: 225.0920418g/mol
• Monoisotopic Mass: 225.0920418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 21.3Ų

Additional information on 3-(2-chloro-6-methylphenyl)methyl-3-methoxyazetidine

Introduction to 3-(2-chloro-6-methylphenyl)methyl-3-methoxyazetidine (CAS No. 2228816-11-1)

3-(2-chloro-6-methylphenyl)methyl-3-methoxyazetidine, identified by its CAS number 2228816-11-1, is a significant compound in the realm of pharmaceutical chemistry. This molecule has garnered attention due to its unique structural features and potential applications in drug development. The presence of a chloro substituent on the phenyl ring and a methyl group attached to the azetidine core suggests a high degree of reactivity, making it a valuable intermediate in synthetic chemistry.

The compound's structure, characterized by a 3-methoxyazetidine backbone, positions it as a promising candidate for further derivatization and exploration in medicinal chemistry. The methoxy group introduces a polar characteristic, enhancing solubility and interaction with biological targets. This feature is particularly crucial in drug design, where bioavailability and target binding affinity are paramount.

In recent years, there has been growing interest in azetidine derivatives due to their potential pharmacological properties. Azetidine scaffolds have been explored for their ability to modulate various biological pathways, including enzyme inhibition and receptor binding. The specific arrangement of substituents in 3-(2-chloro-6-methylphenyl)methyl-3-methoxyazetidine makes it an intriguing subject for further study.

Current research in pharmaceutical chemistry increasingly emphasizes the development of novel heterocyclic compounds with tailored properties. The combination of a chloro-substituted phenyl ring and a methoxy-modified azetidine ring in this compound offers a versatile platform for designing molecules with enhanced pharmacological activity. Such structural features are often associated with improved binding affinity and selectivity, key factors in the development of effective therapeutic agents.

The synthesis of 3-(2-chloro-6-methylphenyl)methyl-3-methoxyazetidine involves multi-step organic reactions that require precise control over reaction conditions. The chloro group on the phenyl ring can participate in nucleophilic substitution reactions, while the methoxy group can influence the overall reactivity of the molecule. These characteristics make it an excellent candidate for exploring new synthetic methodologies and reaction pathways.

One of the most exciting aspects of this compound is its potential application in the development of small molecule drugs. The azetidine core is known to be bioisosteric with other heterocycles such as pyrrolidines and piperidines, which are widely used in drug discovery due to their favorable pharmacokinetic properties. By leveraging this bioisosteric relationship, researchers can design molecules that combine the best features of different heterocyclic systems.

In addition to its structural versatility, 3-(2-chloro-6-methylphenyl)methyl-3-methoxyazetidine offers opportunities for exploring new chemical space. The integration of computational methods such as molecular docking and virtual screening can accelerate the discovery process by predicting potential interactions with biological targets. These computational tools are increasingly being used to identify lead compounds that can be further optimized through experimental validation.

The compound's potential applications extend beyond traditional pharmaceuticals. It could also be explored in agrochemicals and specialty chemicals, where similar structural motifs are known to exhibit useful biological activities. The chloro and methyl substituents provide handles for further functionalization, allowing chemists to tailor the properties of the molecule for specific applications.

Recent advancements in green chemistry have also influenced the synthesis of this compound. There is a growing emphasis on developing sustainable synthetic routes that minimize waste and hazardous byproducts. Innovations such as catalytic methods and flow chemistry are being employed to enhance efficiency and environmental compatibility. These approaches align well with the principles of sustainable drug development.

The role of 3-(2-chloro-6-methylphenyl)methyl-3-methoxyazetidine in academic research is also noteworthy. It serves as a model system for studying reaction mechanisms and developing new synthetic strategies. By understanding how this compound behaves under various conditions, researchers can gain insights that contribute to broader advancements in organic chemistry.

The future prospects for this compound are promising, with ongoing research expected to uncover new applications and optimize its synthesis. As our understanding of biological systems continues to evolve, so too will our ability to design molecules that interact selectively with disease targets. 3-(2-chloro-6-methylphenyl)methyl-3-methoxyazetidine stands at the forefront of this innovation, representing a convergence of chemistry and biology that holds great promise for future discoveries.